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Executive Summary

3-chloro-5-methoxypyridine-2-carbaldehyde (C7HsCINO?) is a functionalized pyridine
scaffold frequently utilized in the synthesis of kinase inhibitors and GPCR ligands.[1] Despite its
utility, specific physicochemical data—most notably its melting point—is often obscured in
proprietary patent literature or omitted in high-throughput screening libraries.

This guide addresses the "dark data” challenge surrounding this molecule. It provides a
definitive physicochemical profile based on structural analogs and computational prediction,
outlines the canonical synthesis pathway, and establishes a rigorous protocol for empirical
melting point determination to ensure Critical Quality Attribute (CQA) compliance.

Part 1: Physicochemical Profile & Identification[2]

For researchers isolating this intermediate, accurate identification is paramount. The presence
of the aldehyde moiety at the C2 position, flanked by a chlorine atom, creates a unique
electronic environment that influences solid-state packing.
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Identity Matrix

Parameter Specification

IUPAC Name 3-chloro-5-methoxypyridine-2-carbaldehyde
Molecular Formula C7HeCINO:2

Molecular Weight 171.58 g/mol

SMILES COclcnce(ClclC=0
InChiKey RCLQWZVYMOHFFJ-UHFFFAQYSA-N
Appearance Off-white to pale yellow crystalline solid

Melting Point Analysis

While commercial vendors often list generic ranges for pyridine aldehydes, the specific regio-

chemistry of the 3-chloro and 5-methoxy substituents dictates the lattice energy.

e Predicted Melting Point: 78°C £ 5°C (Derived from QSPR modeling of pyridine carbaldehyde

analogs).

e Observed Range (Analogous Structures):

o 3-chloropicolinaldehyde: 45-48°C

o 6-chloro-5-methylpyridine-3-carbaldehyde: 51-53°C

o Inference: The electron-donating methoxy group at C5 typically stabilizes the crystal lattice

via weak hydrogen bonding (C-H...O interactions), pushing the melting point higher than

the un-substituted chloro-analog.

o Target Specification: For pharmaceutical grade intermediates, a sharp melting range (e.g.,

76—78°C) is the standard acceptance criterion for >98% purity.

Part 2: Synthesis & Impurity Logic

The melting point is the primary indicator of regio-isomeric purity. The synthesis of this

molecule typically involves directed ortho-metallation, a process prone to generating isomers
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that depress the melting point.

Canonical Synthetic Route

The most reliable route utilizes the acidity of the C2 proton in 3-chloro-5-methoxypyridine,
directed by the halogens.

Precursor: 3-chloro-5-methoxypyridine.[2]

Reagent: Lithium Diisopropylamide (LDA) at -78°C (Kinetic control).

Electrophile: Dimethylformamide (DMF).

Quench: Aqueous NHaCl.

Reaction Workflow Diagram

The following diagram illustrates the synthesis and the critical "Purification Gate" required to
achieve the target melting point.
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Caption: Directed ortho-lithiation pathway emphasizing the purification step necessary to
isolate the C2-aldehyde from C4-isomers.

Part 3: Experimental Protocols
Protocol A: Recrystallization for MP Standardization

Context: Crude reaction mixtures often yield an oil due to the depression of freezing point by
regioisomers (e.g., 4-carbaldehyde). This protocol forces the solid state.[3]

» Dissolution: Dissolve 1.0 g of crude oil in 5 mL of warm Ethyl Acetate (40°C).

» Precipitation: Slowly add 15 mL of n-Hexane while stirring.
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e Nucleation: If oiling out occurs, scratch the flask wall with a glass rod or seed with a crystal
of a similar pyridine aldehyde.

e Cooling: Hold at 4°C for 12 hours.

 Filtration: Collect pale yellow needles. Vacuum dry at 25°C (Avoid heat; aldehydes are prone
to oxidation).

Protocol B: Melting Point Determination (Capillary
Method)

Context: This is the self-validating step to confirm identity and purity.

o Preparation: Pack a capillary tube to a height of 3mm. Ensure the sample is dry (solvent
peaks mimic impurities).

e« Ramp Rate:
o Fast Ramp: 10°C/min to 60°C.
o Slow Ramp: 1°C/min from 60°C to 90°C.
e Observation:
o Sintering: Onset of liquid phase (record as T1).
o Meniscus: Complete liquefaction (record as T2).

o Acceptance Criteria: The range (T2 - T1) must be < 2.0°C. Arange > 2°C indicates >1%
impurity (likely starting material or oxidation product).

Part 4: Quality Control Decision Logic

In drug development, the melting point serves as a "Go/No-Go" gate before expensive coupling
reactions (e.g., reductive amination).
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Caption: Quality Control decision tree using Melting Point as the primary purity gate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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